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Compound of Interest

Compound Name:
6-Amino-5-bromopyridine-3-

sulfonic acid

Cat. No.: B016990 Get Quote

An in-depth technical guide on the structure elucidation of 6-Amino-5-bromopyridine-3-
sulfonic acid, designed for researchers, scientists, and drug development professionals.

Introduction
6-Amino-5-bromopyridine-3-sulfonic acid is a substituted pyridine derivative. Its structure,

featuring an amino group, a bromine atom, and a sulfonic acid moiety on a pyridine core,

makes it a potentially versatile building block in medicinal chemistry and materials science. The

precise arrangement of these functional groups dictates the molecule's chemical reactivity,

physical properties, and biological activity. Therefore, unambiguous structure elucidation is a

critical first step in its characterization and application.

This guide provides a comprehensive overview of the analytical methodologies required to

confirm the structure of 6-Amino-5-bromopyridine-3-sulfonic acid, integrating data from

various spectroscopic and analytical techniques.

Table 1: Chemical Identifiers for 6-Amino-5-bromopyridine-3-sulfonic acid
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Identifier Value Reference

CAS Number 247582-62-3 [1][2][3][4]

IUPAC Name
6-amino-5-bromopyridine-3-

sulfonic acid
[2][3][4]

Molecular Formula C₅H₅BrN₂O₃S [1][2][3][4]

Molecular Weight 253.07 g/mol [1][2]

Canonical SMILES
C1=C(C=NC(=C1Br)N)S(=O)

(=O)O
[2][3][4]

InChIKey
AQPIHLQSXPSMHZ-

UHFFFAOYSA-N
[1][2][4]

Physicochemical Properties
A summary of the key physical and chemical properties is presented below. The high melting

point suggests strong intermolecular forces, likely due to hydrogen bonding from the sulfonic

acid and amino groups, as well as potential π-stacking of the aromatic rings.[3]

Table 2: Physicochemical Properties of 6-Amino-5-bromopyridine-3-sulfonic acid
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Property Value Reference

Physical State Solid (Off-White to Tan) [3][5]

Melting Point >250°C [1][3][5]

Density 2.0 ± 0.1 g/cm³ [1][3]

Polar Surface Area 101.66 Å² [3]

Hydrogen Bond Donor Count 2 [3][4]

Hydrogen Bond Acceptor

Count
5 [3][4]

Solubility
Sparingly soluble in DMSO

and Water
[5]

Storage Conditions
Refrigerator, Sealed in dry, 2-

8°C
[1][5]

Workflow for Structure Elucidation
The structural confirmation of a novel or synthesized compound like 6-Amino-5-
bromopyridine-3-sulfonic acid follows a logical workflow. This process begins with acquiring

the sample and proceeds through a series of spectroscopic analyses, culminating in the

definitive assignment of its constitution and connectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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